2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H18N4O2S/c1-12-13(2)21-11-22(18(12)24)9-17(23)20-7-14-5-16(8-19-6-14)15-3-4-25-10-15/h3-6,8,10-11H,7,9H2,1-2H3,(H,20,23)
• InChI Key: BSXWWWWNWVJOLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NCC2=CC(=CN=C2)C3=CSC=C3)C
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized compounds related to 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide, demonstrating significant antimicrobial properties. For instance, the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings were explored, showing that many of these compounds have good antibacterial and antifungal activities, comparable to streptomycin and fusidic acid (Hossan et al., 2012). Additionally, new pyridothienopyrimidines and pyridothienotriazines were synthesized, which were tested for their in vitro antimicrobial activities, indicating potential for the development of new antimicrobial agents (Abdel-rahman et al., 2002).

Anti-inflammatory Applications

Research into the synthesis of heterocyclic compounds fused to a thiophene moiety using citrazinic acid as a synthon has shown promise in anti-inflammatory applications. These compounds, through their novel synthesis pathways, have demonstrated good anti-inflammatory activity, comparable to Prednisolone® as a reference drug, indicating their potential in medical applications related to inflammation (Amr et al., 2007).

Synthetic Utility in Heterocyclic Chemistry

The synthesis and investigation of reactions under specific conditions, such as microwave irradiation, have been explored to synthesize thieno[2,3-d]pyrimidines, demonstrating the synthetic utility of related compounds in creating complex heterocyclic structures that could be beneficial in various chemical synthesis applications (Davoodnia et al., 2009). These methodologies provide valuable insights into the versatile chemistry of pyrimidinone derivatives and their potential use in developing new compounds with significant biological or chemical properties.